Cas no 1508385-99-6 (4-Phenyl-5-piperidin-4-yl-2,4-dihydro-[1,2,4]triazol-3-one)

• Product Name: 4-Phenyl-5-piperidin-4-yl-2,4-dihydro-[1,2,4]triazol-3-one
• CAS No: 1508385-99-6
• MF: C₁₃H₁₆N₄O
• MW: 244.292342185974
• CID: 5170797
• Update Time: 2025-10-28

4-Phenyl-5-piperidin-4-yl-2,4-dihydro-[1,2,4]triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-5-piperidin-4-yl-2,4-dihydro-[1,2,4]triazol-3-one
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-phenyl-5-(4-piperidinyl)-

• Inchi： 1S/C13H16N4O/c18-13-16-15-12(10-6-8-14-9-7-10)17(13)11-4-2-1-3-5-11/h1-5,10,14H,6-9H2,(H,16,18)
• InChI Key： MPUUVRSPOUUDBL-UHFFFAOYSA-N
• SMILES： N1=C(C2CCNCC2)N(C2=CC=CC=C2)C(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-Phenyl-5-piperidin-4-yl-2,4-dihydro-[1,2,4]triazol-3-one

Introduction to 4-Phenyl-5-piperidin-4-yl-2,4-dihydro-[1,2,4]triazol-3-one (CAS No. 1508385-99-6)

4-Phenyl-5-piperidin-4-yl-2,4-dihydro-[1,2,4]triazol-3-one, with the CAS number 1508385-99-6, is a compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and medicinal chemistry fields. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The unique structural features of 4-Phenyl-5-piperidin-4-yl-2,4-dihydro-[1,2,4]triazol-3-one make it a promising candidate for further research and development.

The chemical structure of 4-Phenyl-5-piperidin-4-yl-2,4-dihydro-[1,2,4]triazol-3-one consists of a triazole ring fused with a piperidine moiety and a phenyl group. The triazole ring is a five-membered heterocyclic compound containing three nitrogen atoms and two carbon atoms. The presence of the piperidine ring and the phenyl substituent imparts specific pharmacological properties to the molecule. The piperidine ring is known for its ability to enhance the lipophilicity and bioavailability of compounds, while the phenyl group can influence the compound's binding affinity to various biological targets.

Recent studies have explored the biological activities of 4-Phenyl-5-piperidin-4-yl-2,4-dihydro-[1,2,4]triazol-3-one. One notable area of research is its potential as an antifungal agent. A study published in the Journal of Medicinal Chemistry in 2021 reported that 4-Phenyl-5-piperidin-4-yl-2,4-dihydro-[1,2,4]triazol-3-one exhibited potent antifungal activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The researchers found that the compound's mechanism of action involves disrupting fungal cell wall synthesis and inhibiting ergosterol biosynthesis.

In addition to its antifungal properties, 4-Phenyl-5-piperidin-4-yl-2,4-dihydro-[1,2,4]triazol-3-one has also shown promise as an anti-inflammatory agent. A study published in the European Journal of Medicinal Chemistry in 2020 demonstrated that the compound effectively reduced inflammation in both in vitro and in vivo models. The researchers observed that 4-Phenyl-5-piperidin-4-y l - 2 , 4 -d i h y d r o - [ 1 , 2 , 4 ] t r i a z o l - 3 - o n e strong > inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that the compound could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 4 Phenyl 5 piperidin 4 yl 2 4 dihydro [1 2 4] triazol 3 one have also been investigated. A study published in the Journal of Pharmaceutical Sciences in 2019 reported that the compound exhibited good oral bioavailability and favorable pharmacokinetic parameters. The researchers found that the compound was rapidly absorbed after oral administration and had a long half-life, which could be beneficial for developing sustained-release formulations.

The safety profile of 4 Phenyl 5 piperidin 4 yl 2 4 dihydro [1 2 4] triazol 3 one has been evaluated in preclinical studies. A toxicology study conducted by a team at a leading pharmaceutical research institute found that the compound was well-tolerated at therapeutic doses and did not exhibit significant toxicity or adverse effects in animal models. These findings support further clinical development of the compound.

In conclusion, 4 Phenyl 5 piperidin 4 yl 2 4 dihydro [1 2 4] triazol 3 one (CAS No. 1508385 99 6) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications as an antifungal and anti-inflammatory agent make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.